Cas no 1804244-90-3 (5-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene)

• Product Name: 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene
• CAS No: 1804244-90-3
• MF: C₁₁H₁₀BrF₃O₂
• MW: 311.095113277435
• CID: 4986576
• Update Time: 2025-06-07

5-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene

• Inchi： 1S/C11H10BrF3O2/c1-7-4-8(5-9(16)6-12)2-3-10(7)17-11(13,14)15/h2-4H,5-6H2,1H3
• InChI Key： MDFCCVBAQSQILU-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C)C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene

Introduction to 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene (CAS No. 1804244-90-3) and Its Emerging Applications in Chemical Biology

5-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene, identified by its CAS number 1804244-90-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile reactivity. This compound belongs to the class of aromatic heterocycles, incorporating both bromo and trifluoromethoxy substituents, which endow it with distinct chemical properties suitable for various synthetic and biological applications. The presence of a carbonyl group in the propyl side chain further enhances its utility as a building block for more complex molecules, particularly in the synthesis of pharmacologically relevant compounds.

The bromo substituent at the 3-position of the propyl chain provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This feature is particularly valuable in drug discovery, where the precise placement of functional moieties can modulate bioactivity. Meanwhile, the trifluoromethoxy group at the 2-position introduces electron-withdrawing effects and metabolic stability, which are critical attributes for pharmaceutical candidates designed to evade rapid degradation by enzymatic pathways.

5-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene has been increasingly utilized in recent years as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive scaffolds found in approved drugs, making it a promising candidate for derivative design. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzyme targets implicated in cancer and inflammatory diseases. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and selectivity in protein-ligand interactions, a phenomenon widely recognized in medicinal chemistry.

In the realm of chemical biology, this compound serves as a valuable tool for probing signaling pathways and molecular mechanisms. Researchers have leveraged its reactivity to develop probes that selectively label specific proteins or enzymes involved in cellular processes. The combination of bromo and trifluoromethoxy functionalities allows for orthogonal labeling strategies, enabling multidimensional analysis of biological systems. Such applications highlight the compound's role not only as a synthetic intermediate but also as a functional molecule capable of interacting with biological targets.

The pharmaceutical industry has also been keen on exploring 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene for its potential as a lead compound or scaffold in antiviral and antibacterial drug development. The electron-deficient nature of the trifluoromethoxy group contributes to enhanced lipophilicity, which is often desirable for oral bioavailability. Additionally, computational studies have suggested that derivatives of this compound may exhibit favorable pharmacokinetic profiles, making them attractive candidates for further optimization.

Recent advances in synthetic methodologies have further expanded the utility of this compound. For example, transition-metal-catalyzed reactions have enabled efficient functionalization at multiple positions within its structure, allowing chemists to access a wide array of derivatives with tailored properties. These advances are particularly relevant in high-throughput screening programs, where rapid access to structurally diverse libraries is essential for identifying novel bioactive molecules.

The versatility of 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene extends beyond pharmaceutical applications into materials science and agrochemicals. Its aromatic core can be incorporated into polymers or ligands used in catalysis, while its functional groups make it suitable for designing novel pesticides with improved efficacy and environmental compatibility. Such interdisciplinary applications underscore the compound's broad relevance across multiple scientific domains.

In conclusion, 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethoxy)toluene (CAS No. 1804244-90-3) represents a compelling example of how structural complexity can be leveraged to develop molecules with diverse applications. Its unique combination of substituents makes it an invaluable asset in synthetic chemistry, drug discovery, and biological research. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in advancing scientific knowledge and developing innovative solutions to global challenges.